Cas no 2680829-18-7 (2-(N-ethylacetamido)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(N-ethylacetamido)-1,3-thiazole-5-carboxylic acid
• CAS No: 2680829-18-7
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 5650099
• PubChem ID: 165917392
• Update Time: 2025-05-20

2-(N-ethylacetamido)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273429
• 2-(N-ethylacetamido)-1,3-thiazole-5-carboxylic acid
• 2680829-18-7

• Inchi： 1S/C8H10N2O3S/c1-3-10(5(2)11)8-9-4-6(14-8)7(12)13/h4H,3H2,1-2H3,(H,12,13)
• InChI Key： QRTXSAMRWAWAOS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1N(C(C)=O)CC

Computed Properties

• Exact Mass: 214.04121336g/mol
• Monoisotopic Mass: 214.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-(N-ethylacetamido)-1,3-thiazole-5-carboxylic acid

Introduction to 2-(N-Ethylacetamido)-1,3-Thiazole-5-Carboxylic Acid (CAS No. 2680829-18-7)

The compound 2-(N-Ethylacetamido)-1,3-thiazole-5-carboxylic acid, identified by the CAS registry number 2680829-18-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their versatile applications in drug discovery, agrochemicals, and materials science.

The structure of 2-(N-Ethylacetamido)-1,3-thiazole-5-carboxylic acid comprises a thiazole ring with substituents at positions 2 and 5. The substituent at position 2 is an N-ethylacetamido group, while the substituent at position 5 is a carboxylic acid group. This combination of functional groups imparts unique chemical and biological properties to the molecule.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role as a lead compound in the development of novel antibiotics. The thiazole core is known for its ability to interact with bacterial targets, making it a promising scaffold for antimicrobial agents.

In addition to its pharmacological applications, 2-(N-Ethylacetamido)-1,3-thiazole-5-carboxylic acid has shown potential in agricultural chemistry as a herbicide or fungicide. Its ability to inhibit key enzymes involved in plant and fungal metabolism makes it a valuable candidate for crop protection products.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the thiazole ring followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds.

From an analytical standpoint, the compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide insights into its molecular structure and purity, which are critical for its application in research and development.

In conclusion, 2-(N-Ethylacetamido)-1,3-thiazole-5-carboxylic acid, with its unique chemical structure and diverse functional groups, continues to be a focal point in scientific research. Its potential applications span across pharmaceuticals, agrochemicals, and materials science, underscoring its importance in modern chemistry.